Cas no 59757-31-2 (4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-)

4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]- structure
59757-31-2 structure
Product Name:4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-
CAS No:59757-31-2
MF:C13H10F3NO
MW:253.2198138237
CID:337370
PubChem ID:12485515
Update Time:2025-04-19

4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-
    • 1-methyl-3-[3-(trifluoromethyl)phenyl]pyridin-4-one
    • DTXSID10500021
    • SCHEMBL11428712
    • SBERCJBUNCPWER-UHFFFAOYSA-N
    • 59757-31-2
    • 1-Methyl-3-[3-(trifluoromethyl)phenyl]pyridin-4(1H)-one
    • Inchi: 1S/C13H10F3NO/c1-17-6-5-12(18)11(8-17)9-3-2-4-10(7-9)13(14,15)16/h2-8H,1H3
    • InChI Key: SBERCJBUNCPWER-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C(C=CN(C)C=1)=O)(F)F

Computed Properties

  • Exact Mass: 253.0715
  • Monoisotopic Mass: 253.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]- Related Literature

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